Cas no 89631-84-5 (1H-Pyrrole-2-carboxaldehyde, 5-nonyl-)
89631-84-5 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 5-nonyl-
CAS No:89631-84-5
MF:C14H23NO
MW:221.338524103165
CID:594056
PubChem ID:23424588
Update Time:2025-04-19
1H-Pyrrole-2-carboxaldehyde, 5-nonyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde, 5-nonyl-
- 5-nonyl-1H-pyrrole-2-carbaldehyde
- DTXSID20633975
- 5-nonylpyrrole-2-carbaldehyde
- 89631-84-5
-
- Inchi： 1S/C14H23NO/c1-2-3-4-5-6-7-8-9-13-10-11-14(12-16)15-13/h10-12,15H,2-9H2,1H3
- InChI Key： AEQRJBZYKXKSJW-UHFFFAOYSA-N
- SMILES： O=CC1=CC=C(CCCCCCCCC)N1
Computed Properties
- Exact Mass: 221.177964357g/mol
- Monoisotopic Mass: 221.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 32.9Ų
1H-Pyrrole-2-carboxaldehyde, 5-nonyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
89631-84-5 (1H-Pyrrole-2-carboxaldehyde, 5-nonyl-) Related Products
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